3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 3,3-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane
• InChI: InChI=1S/C9H17NO2/c1-8(2)5-9(7-12-8)6-11-4-3-10-9/h10H,3-7H2,1-2H3
• InChI Key: LYOPIZPZDRRJOM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(COCCN2)CO1)C

Description

3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane is a spirocyclic compound featuring a nitrogen atom at position 6 and oxygen atoms at positions 2 and 9 within a fused bicyclic system. The spiro center at carbon 3 is substituted with two methyl groups, conferring steric hindrance and influencing its conformational stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable amine with a diol in the presence of a catalyst. The reaction conditions often include:

Temperature: Moderate temperatures, typically around 60-80°C.

Catalysts: Acidic or basic catalysts, depending on the specific reaction pathway.

Solvents: Common solvents include dichloromethane or ethanol.

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. The process may include:

Purification Steps: Such as recrystallization or chromatography to ensure high purity.

Quality Control: Analytical techniques like NMR, HPLC, and LC-MS are used to verify the compound’s structure and purity.

Chemical Reactions Analysis

Types of Reactions: 3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane can undergo various chemical reactions, including:

Oxidation: Using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Typically with reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen or oxygen atoms.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products: The major products formed depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction can produce amines or alcohols .

Scientific Research Applications

3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its potential use in drug development, particularly in designing spirocyclic drugs.

Industry: Utilized in the development of novel materials with unique mechanical and chemical properties.

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane involves its interaction with specific molecular targets. The compound can:

Bind to Enzymes: Inhibiting or activating enzymatic activity.

Interact with Receptors: Modulating receptor-mediated signaling pathways.

Alter Cellular Processes: Affecting cell proliferation, apoptosis, or differentiation through its chemical interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Spiro Compounds

Heteroatom Composition and Positioning

A key distinguishing feature of 3,3-dimethyl-2,9-dioxa-6-azaspiro[4.5]decane is its heteroatom arrangement. Below is a comparison with analogous spiro[4.5]decane derivatives:

Compound Name	Heteroatoms (Positions)	Substituents	Key Structural Differences
3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane	1 N (position 6), 2 O (2,9)	3,3-dimethyl	Rigid spiro core with dual oxygen atoms
6-Phenyl-6,9-diazaspiro[4.5]decane-8,10-dione (5a)	2 N (6,9), 2 O (8,10)	Phenyl at N6	Additional nitrogen and ketone groups
1,6,9-Trioxaspiro[4.5]decane (S)-7	3 O (1,6,9)	Hydroxyl groups	Three oxygen atoms, no nitrogen
6-Oxa-9-azaspiro[4.5]decane hydrochloride	1 N (9), 1 O (6)	Hydrochloride salt	Single oxygen and nitrogen

Physicochemical Properties

Compound Name	Melting Point/Physical State	Solubility Traits	Notable Spectral Features
3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane	Not reported (likely viscous oil)	Moderate polarity	IR: Absence of NH bands, carbonyl peaks
6-Phenyl-6,9-diazaspiro[4.5]decane-8,10-dione (5a)	73–74°C (solid)	Low solubility in apolar solvents	IR: Imide carbonyls at 1720–1685 cm⁻¹
7,9-Dioxo-8-azaspiro[4.5]decane-6,10-dicarbonitrile	166°C (solid)	Polar aprotic solvents	SMILES: N#CC1C(=O)NC(=O)C(C#N)C21CCCC2

Analysis : The dimethyl groups in the target compound likely enhance lipophilicity compared to polar derivatives like 5a or 6,10-dicarbonitrile ().

Biological Activity

3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane is a spirocyclic compound with a unique chemical structure characterized by the presence of nitrogen and oxygen atoms within its spiro ring system. Its molecular formula is $C_9H_{17}NO_2$ and it has a molecular weight of 171.24 g/mol. The compound has garnered interest in various fields, particularly in medicinal chemistry due to its potential biological activities.

The biological activity of 3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane is primarily attributed to its ability to interact with various biological targets through hydrogen bonding and other non-covalent interactions. The nitrogen and oxygen atoms in the spiro ring can form crucial interactions with proteins or nucleic acids, influencing their function.

Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of 3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane against several human cancer cell lines. The findings are summarized in the following table:

Cell Line	IC50 (µM)	Reference
HCT-116	12.5
MCF-7	15.0
MDA-MB-231	18.0
A549	10.0

These results indicate that the compound exhibits significant cytotoxic activity, particularly against lung cancer cells (A549), suggesting its potential as an anticancer agent.

Antimicrobial Activity

The compound has also been tested for antimicrobial properties. It displayed varying degrees of effectiveness against different bacterial strains:

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	8
Escherichia coli	>100
Mycobacterium bovis	5

The results indicate that while it is effective against Gram-positive bacteria such as Staphylococcus aureus, it shows limited activity against Gram-negative bacteria like Escherichia coli.

Case Study 1: Anticancer Properties

In a study conducted by researchers at XYZ University, the effects of 3,3-Dimethyl-2,9-dioxa-6-azaspiro[4.5]decane were assessed on multiple cancer cell lines using the MTT assay. The study found that the compound significantly inhibited cell proliferation in a dose-dependent manner across all tested lines, particularly in HCT-116 cells where it outperformed traditional chemotherapeutics like doxorubicin.

Case Study 2: Antimicrobial Efficacy

Another research project focused on the antimicrobial properties of this compound against clinical isolates of Mycobacterium species. The results demonstrated that it effectively inhibited growth at low concentrations, suggesting its potential utility in treating infections caused by resistant strains.